1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine

• IUPAC Name: 1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C20H26N2O2/c1-21-10-12-22(13-11-21)15-18-8-9-19(20(14-18)23-2)24-16-17-6-4-3-5-7-17/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: SOIKXWVXEIVCBL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine, also known as BZMP, is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. BZMP is a piperazine derivative that has been synthesized for its potential use in medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine is not fully understood. However, it is believed to act as a dopamine receptor agonist, which may explain its potential use in treating neurological disorders. 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may explain its potential use as an antidepressant and anxiolytic agent.
Biochemical and Physiological Effects
1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine in lab experiments is its potential use as a pharmacological agent. 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has been shown to have a number of potential therapeutic uses, which makes it an attractive compound for further study. One limitation of using 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine in lab experiments is its potential toxicity. 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has been shown to have toxic effects on certain cell lines, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for the study of 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine. One area of research could be to further investigate its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another area of research could be to investigate its potential use as an antidepressant and anxiolytic agent. Additionally, further studies could be conducted to investigate the potential toxicity of 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine and to determine its safety profile.

Synthesis Methods

The synthesis of 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine involves a multi-step process that starts with the reaction of 4-(benzyloxy)-3-methoxybenzaldehyde with 4-methylpiperazine. This reaction is catalyzed by a base, such as potassium carbonate, and results in the formation of the intermediate 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine-2-one. This intermediate is then reduced to 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine using a reducing agent, such as sodium borohydride.

Scientific Research Applications

1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has been the subject of scientific research due to its potential use as a pharmacological agent. It has been studied for its potential use in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. 1-[4-(benzyloxy)-3-methoxybenzyl]-4-methylpiperazine has also been studied for its potential use as an antidepressant and anxiolytic agent.